Cas no 2319896-53-0 (N-2-methyl-2-(thiophen-3-yl)propyl-4-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-2-methyl-2-(thiophen-3-yl)propyl-4-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 2319896-53-0
• MF: C₁₅H₁₆F₃NO₂S₂
• MW: 363.418251991272
• CID: 5357070
• Update Time: 2025-10-28

N-2-methyl-2-(thiophen-3-yl)propyl-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-2-(thiophen-3-yl)propyl)-4-(trifluoromethyl)benzenesulfonamide
• N-(2-methyl-2-thiophen-3-ylpropyl)-4-(trifluoromethyl)benzenesulfonamide
• N-2-methyl-2-(thiophen-3-yl)propyl-4-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C15H16F3NO2S2/c1-14(2,12-7-8-22-9-12)10-19-23(20,21)13-5-3-11(4-6-13)15(16,17)18/h3-9,19H,10H2,1-2H3
• InChI Key： IHNHJKDKDBHCNU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(NCC(C)(C)C1=CSC=C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 492
• XLogP3: 4.3
• Topological Polar Surface Area: 82.8

Additional information on N-2-methyl-2-(thiophen-3-yl)propyl-4-(trifluoromethyl)benzene-1-sulfonamide

Introduction to N-2-methyl-2-(thiophen-3-yl)propyl-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No: 2319896-53-0)

N-2-methyl-2-(thiophen-3-yl)propyl-4-(trifluoromethyl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2319896-53-0, represents a novel class of sulfonamide derivatives with promising applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a thiophene ring, a methyl group, and a trifluoromethyl substituent, contribute to its unique chemical properties and potential biological activities.

The sulfonamide functional group is well-known for its role in drug design, often serving as a key pharmacophore in various therapeutic agents. The incorporation of a thiophene ring into the molecular framework enhances the compound's ability to interact with biological targets, making it a valuable candidate for further investigation. Additionally, the trifluoromethyl group introduces electron-withdrawing effects, which can modulate the reactivity and selectivity of the molecule.

In recent years, there has been a surge in research focused on developing new sulfonamide derivatives with enhanced pharmacological properties. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific arrangement of functional groups in N-2-methyl-2-(thiophen-3-yl)propyl-4-(trifluoromethyl)benzene-1-sulfonamide makes it an intriguing subject for further exploration.

One of the most compelling aspects of this compound is its structural diversity. The combination of a thiophene ring with a sulfonamide moiety creates a molecule that can potentially engage multiple binding sites on biological targets. This multifaceted interaction capability is crucial for designing drugs that exhibit high efficacy and low toxicity. Furthermore, the presence of a methyl group and a trifluoromethyl substituent fine-tunes the electronic properties of the molecule, allowing for precise control over its biological activity.

Recent studies have demonstrated that sulfonamide derivatives can exhibit significant therapeutic effects by inhibiting key enzymes and receptors involved in various disease pathways. For instance, some sulfonamides have shown promise in treating neurological disorders by modulating neurotransmitter activity. The unique structure of N-2-methyl-2-(thiophen-3-yl)propyl-4-(trifluoromethyl)benzene-1-sulfonamide suggests that it may have similar applications, particularly in conditions where enzyme inhibition is a viable therapeutic strategy.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the complex molecular framework. The use of high-performance analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), is essential for characterizing the compound's structure and purity.

In addition to its potential therapeutic applications, N-2-methyl-2-(thiophen-3-yl)propyl-4-(trifluoromethyl)benzene-1-sulfonamide may also serve as a valuable scaffold for developing new drug candidates. By modifying specific functional groups or introducing additional substituents, researchers can explore new chemical space and discover compounds with improved pharmacological properties. This approach aligns with the growing trend in drug discovery towards structure-based design and rational optimization.

The impact of this compound on pharmaceutical research extends beyond its immediate applications. It exemplifies the importance of interdisciplinary collaboration between organic chemists, medicinal chemists, and biologists in uncovering new therapeutic agents. The insights gained from studying this molecule could pave the way for future discoveries in drug development.

The future prospects for N-2-methyl-2-(thiophen-3-yl)propyl-4-(trifluoromethyl)benzene-1-sulfonamide are bright, with ongoing research aimed at elucidating its biological activity and potential therapeutic uses. Preclinical studies are expected to provide further insights into its mechanism of action and efficacy across various disease models. As our understanding of this compound grows, so too will its potential to contribute to advancements in medicine.

In conclusion, N-2-methyl-2-(thiophen-3-yllpropyl)-4-(trifluoromethyl)benzene-l-sulfonamide (CAS No: 2319896-S3-O) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As scientists continue to explore new frontiers in drug discovery, compounds like this one will play a crucial role in shaping the future of medicine.